Cas no 1637754-69-8 (ethyl 3-cyclobutyl-2-fluoro-3-oxopropanoate)

• Product Name: ethyl 3-cyclobutyl-2-fluoro-3-oxopropanoate
• CAS No: 1637754-69-8
• MF: C₉H₁₃FO₃
• MW: 188.196126699448
• CID: 6090422
• PubChem ID: 165502166
• Update Time: 2025-08-05

ethyl 3-cyclobutyl-2-fluoro-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-cyclobutyl-2-fluoro-3-oxopropanoate
• EN300-1457749
• 1637754-69-8

• Inchi： 1S/C9H13FO3/c1-2-13-9(12)7(10)8(11)6-4-3-5-6/h6-7H,2-5H2,1H3
• InChI Key： WEMDAWKHBBPIGU-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)C(C1CCC1)=O

Computed Properties

• Exact Mass: 188.08487243g/mol
• Monoisotopic Mass: 188.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Additional information on ethyl 3-cyclobutyl-2-fluoro-3-oxopropanoate

Comprehensive Overview of Ethyl 3-Cyclobutyl-2-Fluoro-3-Oxopropanoate (CAS No. 1637754-69-8)

Ethyl 3-cyclobutyl-2-fluoro-3-oxopropanoate (CAS No. 1637754-69-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and synthetic organic chemistry. This ester derivative, characterized by its cyclobutyl and fluoro functional groups, is widely utilized as a key intermediate in the synthesis of complex molecules. Its unique structural features, including the oxopropanoate moiety, make it a valuable building block for researchers exploring novel drug candidates and agrochemicals.

The compound's molecular formula, C₉H₁₃FO₃, reflects its moderate molecular weight and potential for diverse chemical modifications. Recent studies highlight its role in the development of fluorinated pharmaceuticals, a trending topic in medicinal chemistry due to the enhanced bioavailability and metabolic stability imparted by fluorine atoms. Researchers are particularly interested in how the ethyl ester group influences the compound's reactivity in nucleophilic substitution reactions, a common query in academic forums and search engines.

In the context of green chemistry, a hot topic among environmentally conscious researchers, ethyl 3-cyclobutyl-2-fluoro-3-oxopropanoate has been explored for its potential in solvent-free reactions and catalytic processes. This aligns with the growing demand for sustainable synthetic methods, as evidenced by frequent searches for "eco-friendly fluorination techniques" and "green synthesis of esters." The compound's compatibility with microwave-assisted synthesis—another popular research area—further enhances its appeal to modern chemists.

From a technical perspective, the cyclobutyl ring in this molecule introduces interesting steric effects that influence its conformational flexibility. This characteristic is frequently discussed in computational chemistry circles, where professionals search for "steric hindrance in small-ring compounds" or "conformational analysis of cyclobutane derivatives." The presence of both electron-withdrawing (fluoro and oxo groups) and electron-donating (ethyl ester) moieties creates a delicate electronic balance that enables selective transformations—a subject of numerous patent applications.

Analytical chemists often investigate CAS 1637754-69-8 using advanced techniques like NMR spectroscopy and mass spectrometry. Online queries such as "characterization of fluorinated esters" or "H NMR peaks for cyclobutyl compounds" reflect the community's interest in its spectral properties. The compound's stability under various pH conditions is another frequently researched aspect, particularly for those developing prodrug formulations—a trending concept in pharmaceutical development.

In material science applications, researchers have examined the compound's potential as a precursor for fluorinated polymers, addressing common search terms like "fluoroester monomers for specialty plastics." Its ability to participate in [4+2] cycloadditions—while maintaining the integrity of its fluoro substituent—makes it valuable for creating structurally diverse architectures. This versatility explains why academic laboratories and industrial R&D departments consistently include this compound in their inventories.

The synthesis of ethyl 3-cyclobutyl-2-fluoro-3-oxopropanoate typically involves fluorination of β-keto esters, a transformation that attracts considerable pedagogical interest. Chemistry educators often search for "mechanisms of fluorination reactions" or "stereoselective ester modifications," making this compound a relevant case study. Recent improvements in its preparation focus on atom economy and reduced byproduct formation—key concerns in process chemistry optimization.

As the pharmaceutical industry increasingly explores cyclobutane-containing drugs (a rising trend in drug discovery), the importance of intermediates like CAS 1637754-69-8 continues to grow. Its structural motif appears in several investigational compounds targeting neurological disorders and inflammatory conditions—topics generating substantial online engagement. The compound's oxopropanoate functionality particularly facilitates further derivatization through classical condensation reactions.

For chemical suppliers and distributors, proper storage recommendations for ethyl 3-cyclobutyl-2-fluoro-3-oxopropanoate remain a frequently accessed information category. Best practices suggest inert atmosphere preservation at controlled temperatures, with many safety data sheets emphasizing compatibility with common laboratory materials—details often sought through queries like "handling fluorinated esters safely."

In summary, ethyl 3-cyclobutyl-2-fluoro-3-oxopropanoate (CAS No. 1637754-69-8) represents a multifaceted chemical tool that bridges academic research and industrial applications. Its relevance to contemporary topics like fluorine chemistry, green synthesis, and drug discovery ensures continued scientific interest. As research progresses, this compound will likely maintain its status as a versatile intermediate addressing diverse chemical challenges across multiple disciplines.